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Compound of Interest

Compound Name: 2-Nitroaniline

Cat. No.: B044862 Get Quote

An In-depth Examination of the Physicochemical Properties, Synthesis, and Applications of a

Versatile Chemical Intermediate

This technical guide provides a detailed overview of 2-nitroaniline, a significant chemical

compound with broad applications in research and development, particularly in the

pharmaceutical and dye industries. This document outlines its core physicochemical properties,

details a common synthesis protocol, and explores its utility as a precursor in various chemical

transformations.

Core Physicochemical and Identification Data
2-Nitroaniline, also known as 1-amino-2-nitrobenzene, is an organic compound characterized

by an aniline molecule substituted with a nitro group at the ortho position. This substitution

significantly influences its chemical reactivity and physical properties.
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Identifier/Property Value Reference

CAS Number 88-74-4 [1][2][3][4]

Molecular Formula C₆H₆N₂O₂ [1][2][4]

Molecular Weight 138.12 g/mol [2][4][5][6]

Appearance
Light yellow to orange or

brown powder/crystals
[1][6]

Melting Point 70-74 °C [1][5][6]

Boiling Point 284 °C [5][6]

EC Number 201-855-4 [3]

PubChem ID 6946 [1]

Synthesis of 2-Nitroaniline: Experimental Protocol
A prevalent industrial method for the synthesis of 2-nitroaniline involves the ammonolysis of 2-

chloronitrobenzene. The following protocol is a generalized representation of this process.

Reaction: Ammonolysis of 2-Chloronitrobenzene

Principle: This reaction involves the nucleophilic aromatic substitution of the chlorine atom in 2-

chloronitrobenzene with an amino group from ammonia. The reaction is typically performed

under high pressure and temperature due to the deactivated nature of the aromatic ring

towards nucleophilic attack.

Materials:

2-Chloronitrobenzene

Concentrated aqueous ammonia (excess)

Autoclave/high-pressure reactor

Procedure:
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Charge a high-pressure autoclave with 2-chloronitrobenzene and a significant molar excess

of concentrated aqueous ammonia.

Seal the reactor and begin heating. The temperature should be gradually increased to

approximately 180°C over a period of several hours.

Maintain the reaction temperature for an extended period (e.g., 5 hours or more) to ensure

the reaction proceeds to completion. The internal pressure will build to around 4 MPa.

Careful temperature control is critical as the reaction is highly exothermic and can lead to a

runaway reaction.

After the reaction period, cool the reactor to a safe temperature.

Vent any excess ammonia pressure to a suitable scrubbing or recycling system.

Isolate the crude 2-nitroaniline product by filtration.

Wash the isolated solid with water to remove any remaining ammonia and other water-

soluble impurities.

The product can be further purified by recrystallization from a suitable solvent if necessary.

Logical Workflow for Synthesis and Purification
The following diagram illustrates the general workflow for the synthesis and subsequent

purification of 2-nitroaniline from 2-chloronitrobenzene.
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Caption: Workflow for the synthesis of 2-Nitroaniline.
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Applications in Chemical Synthesis
2-Nitroaniline is a valuable precursor for a variety of more complex molecules, particularly in

the pharmaceutical and dye industries.[1] Its primary utility stems from the presence of two

reactive functional groups: the amino group and the nitro group.

Key Synthetic Transformations:

Reduction of the Nitro Group: The nitro group can be readily reduced to an amino group,

forming 1,2-diaminobenzene (o-phenylenediamine). This diamine is a crucial building block

for the synthesis of heterocyclic compounds.

Diazotization of the Amino Group: The amino group can be converted to a diazonium salt,

which is a versatile intermediate for introducing a wide range of functional groups onto the

aromatic ring.

Precursor for Benzimidazoles: As mentioned, the reduction product, 1,2-diaminobenzene, is

a key precursor for the synthesis of benzimidazoles, a class of compounds with diverse

pharmacological activities.

Synthetic Pathway from 2-Nitroaniline to
Benzimidazole
The diagram below outlines the high-level synthetic pathway from 2-nitroaniline to the core

benzimidazole structure.
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Caption: Synthesis of Benzimidazole from 2-Nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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